Methyl 2-(2-acetylimino-6-sulfamoyl-1,3-benzothiazol-3-yl)acetate
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Overview
Description
Methyl 2-(2-acetylimino-6-sulfamoyl-1,3-benzothiazol-3-yl)acetate is a useful research compound. Its molecular formula is C12H13N3O5S2 and its molecular weight is 343.37. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Heterocyclic Compounds
Research has explored the synthesis of various heterocyclic compounds using related benzothiazole derivatives. These syntheses contribute to the development of novel compounds with potential applications in pharmaceuticals and materials science. For example, the cyclocondensation of similar compounds leads to the formation of trifluoromethyl-substituted heterocycles, which are of interest due to their unique chemical properties and potential biological activities (Sokolov & Aksinenko, 2011).
Antimicrobial Agents
Certain benzothiazole derivatives have been synthesized and tested for their antimicrobial activities, demonstrating potential as new antimicrobial agents. These studies involve the design, synthesis, and structural elucidation of compounds showing promising results against various pathogens (Alsarahni et al., 2017).
Crystal Structure Analysis
The crystal structure analysis of benzothiazole derivatives, such as azilsartan methyl ester ethyl acetate hemisolvate, provides insights into the molecular configurations and interactions that can influence the physical properties and reactivity of these compounds. This information is crucial for the design of compounds with desired characteristics (Li et al., 2015).
Modification of Biologically Active Compounds
Benzothiazole derivatives have been modified to enhance their biological activities. For instance, modifications of acetazolamide, a medical product, with fluorine-containing heterocycles have been explored to yield heterocyclic compounds with potential therapeutic applications (Sokolov & Aksinenko, 2012).
Exploration of Bioactivity
The bioactivity of benzothiazole and related heterocyclic compounds has been assessed in various studies. The impact of geometric parameters, charge, and lipophilicity on the bioactivity of these compounds has been analyzed, providing valuable information for the design of compounds with specific biological activities (Hadda et al., 2014).
Mechanism of Action
Target of Action
Similar compounds have been shown to have antimicrobial and antioxidant activities , suggesting that they may target microbial cells and reactive oxygen species.
Mode of Action
It’s known that similar compounds can chelate with bivalent metal ions (cobalt, nickel, copper, and zinc) in a 1:2 (m:l) ratio . This chelation phenomenon can enhance the bioactivity of the compound .
Biochemical Pathways
Similar compounds have been shown to exhibit antimicrobial and antioxidant activities , suggesting that they may affect pathways related to microbial growth and oxidative stress.
Result of Action
Similar compounds have been shown to exhibit antimicrobial and antioxidant activities , suggesting that they may inhibit microbial growth and neutralize reactive oxygen species at the molecular and cellular levels.
Action Environment
It’s known that environmental factors such as temperature, ph, and presence of other substances can affect the action and stability of similar compounds .
Properties
IUPAC Name |
methyl 2-(2-acetylimino-6-sulfamoyl-1,3-benzothiazol-3-yl)acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O5S2/c1-7(16)14-12-15(6-11(17)20-2)9-4-3-8(22(13,18)19)5-10(9)21-12/h3-5H,6H2,1-2H3,(H2,13,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKXZKYYHTDYXJY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N=C1N(C2=C(S1)C=C(C=C2)S(=O)(=O)N)CC(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.